Cas no 1041421-65-1 (3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1041421-65-1
• MF: C₈H₄N₂O₂S
• MW: 192.194560050964
• CID: 1097246
• PubChem ID: 44576688
• Update Time: 2025-04-20

3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
• 3-cyano-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
• CHEMBL497346
• BDBM50260773
• 1041421-65-1

• Inchi： 1S/C8H4N2O2S/c9-2-4-3-13-6-1-5(8(11)12)10-7(4)6/h1,3,10H,(H,11,12)
• InChI Key： ZNRHGXYWWLTGFU-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 191.99934855g/mol
• Monoisotopic Mass: 191.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų